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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

Abstract

This application note provides a detailed protocol for the quantitative determination of Pigment
Red 146 in solutions using UV-Vis spectrophotometry. This method is applicable for quality
control, formulation analysis, and research applications in industries where Pigment Red 146
is utilized, such as in inks, coatings, and plastics. The protocol described herein is
straightforward, rapid, and requires instrumentation commonly available in analytical
laboratories.

Introduction

Pigment Red 146 (C.l. 12485) is a monoazo pigment characterized by its bright, bluish-red
shade and good fastness properties.[1][2][3] Its chemical hame is N-(4-chloro-2,5-
dimethoxyphenyl)-3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]naphthalene-
2-carboxamide.[4] Accurate quantification of this pigment in various media is crucial for
ensuring product quality and consistency. UV-Vis spectrophotometry offers a simple and
reliable method for this purpose, based on the principle that the absorbance of a solution is
directly proportional to the concentration of the analyte, as described by the Beer-Lambert Law.

Principle of the Method

The concentration of Pigment Red 146 in a solution is determined by measuring its
absorbance at the wavelength of maximum absorbance (Amax) and relating it to a standard
curve prepared from solutions of known concentrations.
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Materials and Equipment

o Spectrophotometer: A UV-Vis spectrophotometer capable of scanning in the visible range
(typically 400-700 nm).

o Cuvettes: 1 cm path length quartz or glass cuvettes.

e Analytical Balance: Capable of weighing to at least 0.1 mg.

e Volumetric Flasks: Grade A, various sizes (e.g., 10 mL, 25 mL, 50 mL, 100 mL).
» Pipettes: Grade A, various sizes.

e Solvent: N,N-Dimethylformamide (DMF), analytical grade. Pigment Red 146 is insoluble in
water but soluble in organic solvents like ethanol and xylene.[3] DMF is a suitable solvent for
creating stock solutions due to its high polarity and ability to dissolve a wide range of organic
compounds.

o Pigment Red 146: Reference standard of known purity.
Experimental Protocols

Determination of Maximum Absorbance Wavelength
(Amax)

o Prepare a dilute solution of Pigment Red 146 in DMF. A concentration of approximately 10
pg/mL is a good starting point.

 Fill a cuvette with the blank solvent (DMF).

e Place the blank cuvette in the spectrophotometer and zero the instrument.

» Replace the blank cuvette with the cuvette containing the Pigment Red 146 solution.
e Scan the absorbance of the solution over a wavelength range of 400 nm to 700 nm.

« ldentify the wavelength at which the maximum absorbance occurs. This is the Amax. For
Pigment Red 146 in DMF, the expected Amax is in the range of 520-540 nm.
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Preparation of Standard Solutions

e Prepare a stock solution of Pigment Red 146 (e.g., 100 pg/mL).
o Accurately weigh approximately 10 mg of the Pigment Red 146 reference standard.
o Quantitatively transfer the pigment to a 100 mL volumetric flask.

o Dissolve the pigment in a small amount of DMF and then dilute to the mark with DMF. Mix
thoroughly.

» Prepare a series of working standard solutions by diluting the stock solution. For example, to
prepare standards of 2, 4, 6, 8, and 10 pg/mL:

o Pipette 2, 4, 6, 8, and 10 mL of the 100 pg/mL stock solution into separate 100 mL
volumetric flasks.

o Dilute each to the mark with DMF and mix thoroughly.

Preparation of Sample Solutions

The preparation of sample solutions will depend on the matrix in which the pigment is
contained. For a liquid sample, a simple dilution with DMF may be sufficient. For a solid sample
(e.g., a plastic or dried ink film), an extraction step will be necessary.

Example: Extraction from a Solid Matrix
o Accurately weigh a known amount of the sample containing Pigment Red 146.
o Transfer the sample to a suitable container.

e Add a measured volume of DMF to extract the pigment. Sonication may be used to aid
dissolution.

« Filter the resulting solution to remove any insoluble matrix components.

¢ Dilute the filtrate with DMF as necessary to bring the absorbance within the linear range of
the standard curve.
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Measurement and Quantification

o Set the spectrophotometer to the predetermined Amax.
e Zero the instrument using a DMF blank.
o Measure the absorbance of each of the standard solutions and the sample solution(s).

o Construct a standard curve by plotting the absorbance of the standards against their known
concentrations.

o Determine the concentration of Pigment Red 146 in the sample solution by interpolating its
absorbance on the standard curve.

o Calculate the concentration of Pigment Red 146 in the original sample by accounting for any
dilutions made during sample preparation.

Data Presentation

The following tables present example data for the spectrophotometric quantification of Pigment
Red 146.

Table 1: Standard Curve Data for Pigment Red 146 in DMF at Amax = 530 nm

Concentration (pg/mL) Absorbance (AU)
2.0 0.152
4.0 0.305
6.0 0.458
8.0 0.610
10.0 0.763

Table 2: Sample Analysis Results
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Concentration

Absorbance o Original
Sample ID from Standard  Dilution Factor .
(AU) Concentration
Curve (pg/mL)
Sample A 0.421 5.54 10 55.4 pg/mL
Sample B 0.589 7.75 10 77.5 pg/mL
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Caption: Experimental workflow for the quantification of Pigment Red 146.

Beer-Lambert Law
(A= ¢€bc)

Pigment Red 146 Directly Proportional
Concentration

Absorbance at Amax
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Caption: Relationship between concentration and absorbance as per the Beer-Lambert Law.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat, when handling chemicals.[5][6]

o Handle Pigment Red 146 powder in a well-ventilated area or a fume hood to avoid
inhalation of dust.[5][6]

» N,N-Dimethylformamide (DMF) is a hazardous solvent. Consult the Safety Data Sheet (SDS)
for DMF before use and handle it in a fume hood.

» Dispose of all chemical waste in accordance with local regulations.

Conclusion

The spectrophotometric method detailed in this application note is a reliable and efficient
means for the quantification of Pigment Red 146 in solutions. The protocol is adaptable to
various sample matrices and provides accurate and reproducible results, making it a valuable
tool for quality control and research in diverse industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035983#spectrophotometric-quantification-of-
pigment-red-146-in-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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